Cas no 2165509-69-1 (tert-butyl (2R,4R)-2-(aminomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2R,4R)-2-(aminomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate
• CAS No: 2165509-69-1
• MF: C₁₁H₁₉F₃N₂O₂
• MW: 268.275973558426
• CID: 5106039
• Update Time: 2026-03-03

tert-butyl (2R,4R)-2-(aminomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2R,4R)-2-(aminomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C11H19F3N2O2/c1-10(2,3)18-9(17)16-6-7(11(12,13)14)4-8(16)5-15/h7-8H,4-6,15H2,1-3H3/t7-,8-/m1/s1
• InChI Key： CAZDCDPHBWRBQU-HTQZYQBOSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](C(F)(F)F)C[C@@H]1CN

Additional information on tert-butyl (2R,4R)-2-(aminomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-butyl (2R,4R)-2-(aminomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS: 2165509-69-1)

The compound tert-butyl (2R,4R)-2-(aminomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS: 2165509-69-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative, characterized by its trifluoromethyl and aminomethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases.

Recent studies have highlighted the importance of this compound in asymmetric synthesis and medicinal chemistry. Its unique stereochemistry and functional groups make it an ideal building block for the construction of complex molecules with enhanced pharmacological properties. For instance, researchers have utilized this intermediate in the synthesis of potent protease inhibitors and GPCR modulators, demonstrating its broad applicability in drug discovery.

One of the key advancements in the utilization of tert-butyl (2R,4R)-2-(aminomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate is its role in the development of antiviral agents. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of novel inhibitors targeting the SARS-CoV-2 main protease. The study demonstrated that the trifluoromethyl group significantly enhanced the binding affinity and metabolic stability of the inhibitors, underscoring the compound's value in antiviral drug design.

In addition to its applications in antiviral research, this compound has also shown promise in the field of neurodegenerative disease therapeutics. A recent publication in ACS Chemical Neuroscience detailed its use as a key intermediate in the synthesis of selective NMDA receptor antagonists. The researchers found that the stereospecificity of the compound played a critical role in achieving high receptor selectivity, potentially leading to new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic routes to tert-butyl (2R,4R)-2-(aminomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate have also seen significant improvements in recent years. A 2022 paper in Organic Process Research & Development described a scalable, enantioselective synthesis method that achieved >99% ee and high yield, addressing previous challenges in large-scale production. This advancement is particularly important for meeting the growing demand for this intermediate in pharmaceutical development.

Looking forward, the unique properties of tert-butyl (2R,4R)-2-(aminomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate position it as a valuable tool in the continued exploration of new therapeutic modalities. Its applications in PROTAC design, antibody-drug conjugates, and radiopharmaceuticals are currently under investigation, suggesting that its full potential in drug discovery is yet to be realized. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs across multiple disease areas.